4-butoxy-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H25N3O3S/c1-3-4-13-29-19-11-7-17(8-12-19)23(27)24-22-20-14-30(28)15-21(20)25-26(22)18-9-5-16(2)6-10-18/h5-12H,3-4,13-15H2,1-2H3,(H,24,27)
• InChI Key: XNPGHDCCZUXEAA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=C(C=C4)C
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol

Description

4-butoxy-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C23H25N3O3S and its molecular weight is 423.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Heterocyclic compounds, including pyrazoles, thiophenes, and benzamides, have been extensively studied for their unique chemical properties and potential applications. For instance, the microwave-assisted synthesis of fused heterocycles incorporating trifluoromethyl moiety has shown the capability to afford various trifluoromethyl derivatives of pyrazolo[1,5-a]pyrimidine and other related compounds, demonstrating the versatility of these compounds in chemical synthesis (Shaaban, 2008).

Potential Applications

The potential applications of these heterocyclic compounds extend beyond their biological activities. For example, the synthesis of new types of 2,5-di(2-thienyl)pyrrole derivatives has been explored, revealing novel optical properties and suggesting their suitability for use in conducting polymers and potentially in electronic and photovoltaic applications (Soyleyici et al., 2013).

Structural Analysis

Advanced structural analysis techniques, such as X-ray crystallography and DFT calculations, have been employed to elucidate the molecular structures and non-covalent interactions of these compounds. This detailed structural information is crucial for understanding the chemical behavior and designing new compounds with desired properties. For example, studies on antipyrine-like derivatives have provided insights into their molecular interactions and potential for developing new materials with specific characteristics (Saeed et al., 2020).